Cas no 59854-12-5 (tert-Butyl 4-hydroxybutanoate)
tert-Butyl 4-hydroxybutanoate structure
Product Name:tert-Butyl 4-hydroxybutanoate
CAS No:59854-12-5
MF:C8H16O3
MW:160.210843086243
MDL:MFCD02684391
CID:823593
PubChem ID:26087948
Update Time:2025-04-19
tert-Butyl 4-hydroxybutanoate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-hydroxybutanoate
- Tert-butyl 4-hydroxybutanoate
- Tert-butyl?4-hydroxybutanoate
- 4-Hydroxy-butyric acid tert-butyl ester
- Butanoic acid, 4-hydroxy-, 1,1-dimethylethyl ester
- TERT-BUTYL 4-HYDROXYBUTYRATE
- tert-Butyl-4-hydroxybutyrate
- RXGFTUPFXKYRMW-UHFFFAOYSA-N
- SCHEMBL473225
- 4-Hydroxybutanoic Acid 1,1-Dimethylethyl Ester; tert-Butyl 4-Hydroxybutyrate
- 59854-12-5
- AKOS015892800
- CS-W020459
- AS-37078
- tert-Butyl 4-hydroxybutyrate, >=95.0% (GC)
- DTXSID30649820
- SY039680
- BP-27861
- MFCD02684391
-
- MDL： MFCD02684391
- Inchi： 1S/C8H16O3/c1-8(2,3)11-7(10)5-4-6-9/h9H,4-6H2,1-3H3
- InChI Key： RXGFTUPFXKYRMW-UHFFFAOYSA-N
- SMILES： CC(OC(CCCO)=O)(C)C
Computed Properties
- Exact Mass: 160.11000
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Color/Form: Liquid
- Density: 0.976(lit.)
- Flash Point: >70℃(>158℉)(lit.)
- Refractive Index: n20/D 1.431
- PSA: 46.53000
- LogP: 1.10060
tert-Butyl 4-hydroxybutanoate Security Information
- Signal Word：Warning
- Hazard Statement： H302;H319
- Warning Statement： P305+P351+P338
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Risk Phrases：R22
- Storage Condition：Room temperature
tert-Butyl 4-hydroxybutanoate Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
tert-Butyl 4-hydroxybutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 56650-0.25/G |
TERT-BUTYL-4-HYDROXYBUTYRATE |
59854-12-5 | 97% | 0.25g |
$54 | 2023-09-17 | |
| AstaTech | 56650-1/G |
TERT-BUTYL-4-HYDROXYBUTYRATE |
59854-12-5 | 97% | 1g |
$118 | 2023-09-17 | |
| AstaTech | 56650-5/G |
TERT-BUTYL-4-HYDROXYBUTYRATE |
59854-12-5 | 97% | 5g |
$349 | 2023-09-17 | |
| Apollo Scientific | OR313037-250mg |
tert-Butyl-4-hydroxybutyrate |
59854-12-5 | 250mg |
£160.00 | 2024-07-20 | ||
| Apollo Scientific | OR313037-1g |
tert-Butyl-4-hydroxybutyrate |
59854-12-5 | 1g |
£460.00 | 2024-07-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T916431-250mg |
Tert-Butyl 4-Hydroxybutyrate |
59854-12-5 | 98% | 250mg |
￥324.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T916431-1g |
Tert-Butyl 4-Hydroxybutyrate |
59854-12-5 | 98% | 1g |
￥648.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T916431-5g |
Tert-Butyl 4-Hydroxybutyrate |
59854-12-5 | 98% | 5g |
￥2,061.00 | 2022-08-31 | |
| abcr | AB283940-1 g |
4-Hydroxy-butyric acid tert-butyl ester, 95%; . |
59854-12-5 | 95% | 1g |
€95.00 | 2023-04-26 | |
| abcr | AB283940-5 g |
4-Hydroxy-butyric acid tert-butyl ester, 95%; . |
59854-12-5 | 95% | 5g |
€330.30 | 2023-02-22 |
tert-Butyl 4-hydroxybutanoate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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